Cas no 113771-49-6 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetonitrile)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetonitrile
• CAS No: 113771-49-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 2611590
• PubChem ID: 14838407
• Update Time: 2025-04-21

2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-chromen-3-yl)acetonitrile
• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetonitrile
• Chroman-3-yl-acetonitrile
• DTXSID20564553
• 113771-49-6
• FUJPHBGPWPWNPW-UHFFFAOYSA-N
• EN300-1840220
• (3,4-Dihydro-2H-1-benzopyran-3-yl)acetonitrile
• 3-cyanomethylchroman
• SCHEMBL5858925

• Inchi： 1S/C11H11NO/c12-6-5-9-7-10-3-1-2-4-11(10)13-8-9/h1-4,9H,5,7-8H2
• InChI Key： FUJPHBGPWPWNPW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(CC#N)C1

Computed Properties

• Exact Mass: 173.084063974Da
• Monoisotopic Mass: 173.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds